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Compound of Interest

Compound Name: Chloromethyl phenyl sulfoxide

CAS No.: 7205-94-9

Cat. No.: B1607420

Get Quote

Executive Summary: The "Chemical Chameleon"
Chloromethyl phenyl sulfoxide (CMPSO) is a cornerstone C1 synthon in modern organic

synthesis. Its utility stems from its unique amphiphilic reactivity. Unlike standard alkyl halides or

simple sulfoxides, CMPSO possesses two distinct reactive faces that can be toggled by

reaction conditions:

Nucleophilic Carbon Source: The

-protons are highly acidic (

in DMSO, lowered further by the

-chloro group), allowing the generation of carbanions for addition to carbonyls (The Satoh
Strategy).

Electrophilic Sulfur/Carbon Source: Under acidic conditions, the sulfinyl group triggers the

Pummerer Rearrangement, transforming the molecule into a highly reactive thionium ion

equivalent.
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This guide provides a mechanistic deep-dive into these pathways, supported by validated

protocols and structural analysis.

Electronic Architecture & Reactivity Profile
The versatility of CMPSO is dictated by the interplay between the sulfinyl (

) group and the chloromethyl moiety.

Feature Electronic Effect Synthetic Consequence

Sulfinyl Dipole
Strong electron-withdrawing

group (EWG).

Increases acidity of

-protons, enabling lithiation

with LDA/LiHMDS.

Chirality
The sulfur atom is a

stereogenic center.

Allows for asymmetric

induction in C-C bond

formation (though racemization

can occur under thermal

Pummerer conditions).

-Chloro Substituent
Inductive withdrawal (-I) +

Steric bulk.

Stabilizes the

-carbanion but severely retards

direct

displacement of the chloride.

Oxygen Basicity
The sulfinyl oxygen is a hard

Lewis base.

Site of initial attack by

acylating agents (Ac₂O, TFAA)

to trigger Pummerer

rearrangement.

The Pummerer Rearrangement (Electrophilic
Pathway)[1][2]
The Pummerer rearrangement is the dominant reaction pathway when CMPSO is exposed to

acid anhydrides. It transforms the sulfoxide into an
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-substituted sulfide, typically an

-acyloxy sulfide or, in the presence of specific nucleophiles, a C-C bond-forming intermediate.

Mechanistic Workflow
The reaction proceeds via an E1cb-like elimination followed by the formation of a transient,

highly electrophilic thionium ion.

Acylation: The sulfinyl oxygen attacks the electrophile (e.g., Acetic Anhydride).

Elimination: Base (acetate) removes an

-proton, eliminating the acyloxy group to form the thionium ion.

Addition: The nucleophile attacks the thionium carbon.

Key Electrophilic Intermediate

CMPSO
(Ph-S(O)-CH2Cl)

O-Acylation
(Ac2O/TFAA)

 Activation Acyloxy Sulfonium
Intermediate

Thionium Ion
[Ph-S+=CHCl]

 -AcOH (Elimination) α-Acyloxy Sulfide
(Ph-S-CH(OAc)Cl)

 +OAc- (Recombination) Aldehyde/Ketone
(Post-Workup)

 H3O+
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Figure 1: The Pummerer Rearrangement mechanism transforming CMPSO into functionalized

sulfides.

Synthetic Utility
This pathway is primarily used to functionalize the

-carbon. If the resulting

-acyloxy sulfide is hydrolyzed, the net result is the oxidation of the

-carbon to an aldehyde or ketone.
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Carbanion Chemistry: The Satoh Homologation
(Nucleophilic Pathway)
The "Satoh Strategy" (pioneered by Tsuyoshi Satoh) utilizes the acidity of the chloromethyl

protons to synthesize homologated ketones, epoxides, or 1-chlorovinyl sulfoxides. This is the

most valuable application of CMPSO in drug discovery for building carbon skeletons.

The "One-Carbon Extension" Logic
Generation: CMPSO is treated with LDA at -78°C to form the

-chloro carbanion.

Addition: The carbanion attacks a ketone/aldehyde to form a chlorohydrin-like adduct.

Closure/Rearrangement: Treatment with base (t-BuOK) causes intramolecular displacement

of chloride (Darzens reaction) to form an

-epoxy sulfoxide, which rearranges to a homologated ketone upon acid treatment or heating.
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Figure 2: The Satoh Homologation strategy for synthesizing chain-extended ketones.

The Nucleophilic Substitution Anomaly
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Researchers often attempt to displace the chloride in CMPSO using standard nucleophiles

(e.g.,

,

). This approach usually fails.

The Problem: The

-sulfinyl group exerts a "field effect" and steric repulsion that raises the transition state
energy for back-side

attack.

The Solution:

Use Pummerer Conditions: Convert the sulfoxide to the thionium ion (as shown in Section

3), which captures nucleophiles readily (

-like pathway).

Sulfoxide-Metal Exchange: Use the "Satoh" carbanion method to build the bond via the

carbon, rather than displacing the chloride.

Experimental Protocols
Protocol A: Synthesis of Chloromethyl Phenyl Sulfoxide
A validated method for oxidizing the sulfide precursor without over-oxidation to the sulfone.

Reagents:

Chloromethyl phenyl sulfide (1.0 equiv)

Sodium Periodate (

, 1.1 equiv)

Solvent: Methanol/Water (1:1 v/v)

Procedure:
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Dissolve chloromethyl phenyl sulfide (15.8 g, 100 mmol) in 200 mL of MeOH/Water (1:1) in a

500 mL round-bottom flask.

Cool the solution to 0°C using an ice bath.

Add

(23.5 g, 110 mmol) portion-wise over 20 minutes. Note: Exothermic.

Stir the slurry at 0°C for 4 hours, then allow to warm to room temperature overnight (12 h).

Workup: Filter off the precipitated sodium iodate (

). Extract the filtrate with

(3 x 100 mL).

Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: The crude oil usually requires vacuum distillation (bp ~140°C at 2 mmHg) or

flash chromatography (Hexane/EtOAc 3:1) to yield CMPSO as a pale yellow oil/solid.

Protocol B: Satoh Homologation (Synthesis of -Chloro
Ketones)
Representative procedure for reacting CMPSO with a ketone.

Reagents:

CMPSO (1.1 equiv)

LDA (Lithium Diisopropylamide, 1.2 equiv)

Cyclohexanone (1.0 equiv)

Solvent: Anhydrous THF

Procedure:
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Carbanion Generation: In a flame-dried flask under Argon, dissolve CMPSO (192 mg, 1.1

mmol) in anhydrous THF (5 mL). Cool to -78°C (Dry ice/Acetone).

Add LDA (1.2 mmol, 0.6 M in THF) dropwise via syringe. Stir for 30 minutes. The solution

typically turns bright yellow (characteristic of the

-chloro sulfinyl carbanion).

Addition: Add Cyclohexanone (98 mg, 1.0 mmol) dissolved in 1 mL THF dropwise.

Stir at -78°C for 1 hour, then quench with saturated

solution (2 mL).

Workup: Extract with EtOAc, wash with brine, dry (

).

Product Isolation: The resulting adduct (chlorohydrin equivalent) is isolated via column

chromatography.

Conversion: To convert to the homologated ketone, reflux the adduct in benzene/toluene with

a catalytic amount of p-TsOH for 2 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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